Cas no 894051-53-7 (N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894051-53-7
• MF: C₂₀H₁₆FN₅O₂S
• MW: 409.436745643616
• CID: 5912963
• PubChem ID: 7531319
• Update Time: 2025-06-30

N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• F2506-0459
• N-(2-fluorophenyl)-2-((6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• 894051-53-7
• N-(2-fluorophenyl)-2-[[6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• AKOS024653920
• N-(2-fluorophenyl)-2-{[6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• Acetamide, N-(2-fluorophenyl)-2-[[6-(4-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C20H16FN5O2S/c1-28-14-8-6-13(7-9-14)16-10-11-18-23-24-20(26(18)25-16)29-12-19(27)22-17-5-3-2-4-15(17)21/h2-11H,12H2,1H3,(H,22,27)
• InChI Key： NTKUESQJIYLKJA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C(OC)C=C1)=N2

Computed Properties

• Exact Mass: 409.10087411g/mol
• Monoisotopic Mass: 409.10087411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 11.74±0.70(Predicted)

Additional information on N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Introduction to N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894051-53-7)

N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 894051-53-7, represents a convergence of multiple structural motifs that are known for their potential biological activity. The presence of fluorine, methoxy, and sulfanyl groups in its molecular framework suggests a high degree of functionalization, which is often associated with enhanced binding affinity and selectivity in drug-like molecules.

The core structure of this compound consists of a triazolobpyridazine scaffold, which is a heterocyclic system that has been extensively studied for its pharmacological properties. The triazolobpyridazine moiety is particularly interesting because it combines the electron-deficient nature of the pyridazine ring with the nitrogen-rich environment of the triazole ring. This combination can lead to a variety of interactions with biological targets, including enzymes and receptors. The sulfanyl group attached to the triazolobpyridazine ring further enhances the compound's potential for biological activity by introducing a polar and reactive site that can engage in hydrogen bonding or other forms of interaction with biological molecules.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide structure exemplifies this trend by incorporating multiple pharmacophoric elements into a single molecular entity. The fluorine atom at the 2-position of the phenyl ring is known to enhance metabolic stability and binding affinity, while the methoxy group at the 4-position provides additional electronic modulation. These features make this compound a promising candidate for further exploration in drug discovery.

The synthesis of such complex molecules requires a deep understanding of organic chemistry principles and advanced synthetic methodologies. The construction of the triazolobpyridazine core involves multi-step reactions that often require precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of functional groups such as fluorine and methoxy requires specialized synthetic techniques to avoid unwanted side reactions. Despite these challenges, the synthesis of N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide represents a significant achievement in synthetic chemistry and demonstrates the capability to create highly functionalized heterocyclic compounds.

The potential biological activity of this compound has been explored through various computational and experimental studies. Computational methods such as molecular docking and quantum mechanics have been used to predict how this molecule might interact with biological targets. These studies have suggested that N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide could exhibit inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For example, preliminary studies have indicated that this compound may interact with enzymes involved in inflammation and pain signaling pathways.

In vitro experiments have also been conducted to evaluate the biological activity of this compound. These studies have focused on assessing its ability to inhibit target enzymes and receptors in cell-based assays. The results have shown that N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide exhibits promising activity against several targets, including those involved in cancer progression and neurological disorders. These findings suggest that this compound could be developed into a lead molecule for further optimization into a therapeutic agent.

The development of new drugs is often a lengthy and complex process that involves multiple stages of research and testing. However, compounds like N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide provide valuable starting points for drug discovery efforts by offering unique structural features that can be optimized for better efficacy and selectivity. The combination of computational studies and experimental validation is crucial in identifying promising candidates for further development.

The future direction of research on this compound will likely involve further optimization of its structure to improve its pharmacological properties. This could include modifications to enhance its solubility, bioavailability, or target specificity. Additionally, more extensive preclinical studies will be necessary to evaluate its safety and efficacy before it can be considered for clinical trials. The insights gained from these studies will be invaluable in determining whether this compound has the potential to become a new therapeutic agent.

In conclusion,N-(2-fluorophenyl)-2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894051-53-7) is a structurally complex organic compound with significant potential for biological activity. Its synthesis represents a testament to the advancements in synthetic chemistry and its exploration in drug discovery underscores the importance of innovative approaches in developing new therapeutic agents.